4-methoxy-2,3,5-trimethyl-N-(3-methyl-2-pyridinyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of sulfonamide derivatives typically involves multiple steps, including the condensation of suitable precursors. For example, Gao et al. (2014) described the synthesis of a closely related compound, N-(4-diethylamino)benzyl-4-methoxy-N-(p-tolyl)benzenesulfonamide, through a 3-step process achieving 75-84% overall chemical yield, highlighting the efficient synthetic routes possible for sulfonamide derivatives (Gao et al., 2014).
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives is often determined using crystallographic techniques. Rodrigues et al. (2015) analyzed the crystal structures of similar compounds, revealing that supramolecular architectures can be significantly influenced by C—H⋯πaryl interactions and C—H⋯O intermolecular interactions, forming two- and three-dimensional architectures, respectively (Rodrigues et al., 2015).
Chemical Reactions and Properties
Sulfonamide derivatives engage in various chemical reactions, reflecting their versatile chemical properties. An example includes their ability to act as ligands in metal coordination, as demonstrated by Jacobs et al. (2013), who explored the molecular and supramolecular structures of N-[2-(pyridin-2-yl)ethyl] derivatives, showcasing their potential in forming complex structures with metals (Jacobs et al., 2013).
Physical Properties Analysis
The physical properties of sulfonamide derivatives, including solubility, melting points, and crystalline structures, are crucial for their application. Studies like that of Mohamed-Ezzat et al. (2023) provide insights into these aspects through structural characterization of compounds like N-(5-Acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide, highlighting the role of π–π interactions and hydrogen bonding in determining physical properties (Mohamed-Ezzat et al., 2023).
properties
IUPAC Name |
4-methoxy-2,3,5-trimethyl-N-(3-methylpyridin-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3S/c1-10-7-6-8-17-16(10)18-22(19,20)14-9-11(2)15(21-5)13(4)12(14)3/h6-9H,1-5H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHDAWHUXTAVCKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)NS(=O)(=O)C2=C(C(=C(C(=C2)C)OC)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-2,3,5-trimethyl-N-(3-methylpyridin-2-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.